Cas no 1805675-90-4 (Ethyl 2-chloro-4-propionylbenzoate)

• Product Name: Ethyl 2-chloro-4-propionylbenzoate
• CAS No: 1805675-90-4
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 4959131
• Update Time: 2025-10-28

Ethyl 2-chloro-4-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-propionylbenzoate

• Inchi： 1S/C12H13ClO3/c1-3-11(14)8-5-6-9(10(13)7-8)12(15)16-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： VTAFBQLGLCPYFE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)OCC)C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-chloro-4-propionylbenzoate

Ethyl 2-chloro-4-propionylbenzoate: A Comprehensive Overview

Ethyl 2-chloro-4-propionylbenzoate, with the CAS number 1805675-90-4, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzoate group substituted with a chlorine atom at the 2-position and a propionyl group at the 4-position. The ethyl ester functionality further enhances its chemical properties, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of Ethyl 2-chloro-4-propionylbenzoate in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The substitution pattern of this compound allows for precise control over its reactivity, enabling chemists to tailor its properties for specific therapeutic applications.

The synthesis of Ethyl 2-chloro-4-propionylbenzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. This is followed by esterification to introduce the ethyl group, and subsequent substitution reactions to install the chlorine and propionyl groups. The optimization of these steps has been a focus of recent research, with advancements in catalytic systems and reaction conditions leading to higher yields and improved purity.

In terms of physical properties, Ethyl 2-chloro-4-propionylbenzoate exhibits a melting point of approximately 65°C and a boiling point around 310°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be enhanced through appropriate storage conditions.

The application of Ethyl 2-chloro-4-propionylbenzoate extends beyond pharmaceuticals into areas such as agrochemicals and materials science. In agrochemistry, it has been investigated as a potential precursor for herbicides and fungicides, leveraging its ability to interact with biological targets in a controlled manner. In materials science, researchers have explored its use as a building block for advanced polymers and coatings, where its functional groups can be utilized to impart specific properties such as UV resistance or improved adhesion.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Ethyl 2-chloro-4-propionylbenzoate. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by the electron-withdrawing effects of the chlorine and propionyl groups, which enhance its electrophilic character. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for its application in drug discovery.

In conclusion, Ethyl 2-chloro-4-propionylbenzoate (CAS No. 1805675-90-4) stands out as a valuable compound in contemporary organic chemistry. Its unique structure, combined with recent research advancements, positions it as a key player in the development of innovative chemical products across multiple industries. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to both academic research and industrial practices.